An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†
Chemical Communications Pub Date: 2022-12-07 DOI: 10.1039/D2CC06329H
Abstract
Herein, a gold nanoparticles/graphene aerogels (AuNPs/GAs) modified electrochemical biosensor with catalytic hairpin assembly (CHA) and Y-shaped DNA nanostructure dual-signal amplification approaches for ultrasensitive microRNA-21 (miR-21) detection was successfully constructed, which displayed an ultra-wide detection linear range from 5 fM to 50 nM, as well as a relatively low detection limit (LOD) of 14.70 aM (S/N = 3). Furthermore, the sensing strategy had excellent specificity among highly homologous miRNA family members and exhibited satisfactory analytical performance for miRNA detection.
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Journal Nameļ¼Chemical Communications
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